N-[3-Cyano-4-methyl-1-(2,4,6-trimethyl-phenyl)-1H-pyrrol-2-YL]-acetamide

• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol
• IUPAC Name: N-[3-cyano-4-methyl-1-(2,4,6-trimethylphenyl)pyrrol-2-yl]acetamide
• InChI: InChI=1S/C17H19N3O/c1-10-6-11(2)16(12(3)7-10)20-9-13(4)15(8-18)17(20)19-14(5)21/h6-7,9H,1-5H3,(H,19,21)
• InChI Key: PPOCZJRNUHOZQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2C=C(C(=C2NC(=O)C)C#N)C)C

Description

N-[3-Cyano-4-methyl-1-(2,4,6-trimethyl-phenyl)-1H-pyrrol-2-YL]-acetamide is a useful research compound. Its molecular formula is C17H19N3O and its molecular weight is 281.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the purified compound of step A (3.000 g, 12.54 mmol) and acetic anhydride (1.410 g, 1.31 ml, 13.82 mmol) in 3 ml of acetic acid was refluxed for 45 minutes, cooled and poured onto crushed ice and extracted with ethyl acetate. The organic layer was neutralized, dried and concentrated to give 3.71 g (105%) of dark-pink glass foam. 1H NMR (CDCl3) □ 1.95(s, 6H), 2.2(s, 3H), 2.32 (s, 3H), 6.2(s, 1H), 6.8(brs, 1H, NH), 6.9(s, 2H) ppm.